Cas no 922455-06-9 (ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate)

• Product Name: ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
• CAS No: 922455-06-9
• MF: C₁₇H₁₆N₄O₃S₂
• MW: 388.463940620422
• CID: 847867
• Update Time: 2025-10-21

ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-[(2-benzothiazolylcarbonyl)amino]-6,7-dihydro-, ethyl ester
• VU0507235-1
• ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

• Inchi： 1S/C17H16N4O3S2/c1-2-24-17(23)21-8-7-11-13(9-21)26-16(19-11)20-14(22)15-18-10-5-3-4-6-12(10)25-15/h3-6H,2,7-9H2,1H3,(H,19,20,22)
• InChI Key： WATHMDPKTWYDPF-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=NC3C=CC=CC=3S2)=O)=NC2=C1CN(C(=O)OCC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 552
• Topological Polar Surface Area: 141

Additional information on ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

Introduction to Ethyl 2-(1,3-Benzothiazole-2-amido)-4H,5H,6H,7H-1,3-Thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 922455-06-9)

Ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 922455-06-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate is composed of a benzothiazole moiety linked to a thiazolopyridine core through an amide bond. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The ethyl ester group at the carboxyl position adds further complexity and functionality to the compound.

The synthesis of ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate typically involves multi-step reactions. One common approach is to start with the formation of the benzothiazole ring followed by coupling with an appropriate thiazolopyridine derivative. The final step often involves esterification to introduce the ethyl group. Recent advancements in synthetic methodologies have focused on improving yield and selectivity while reducing reaction times and environmental impact.

In terms of biological activity, ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against kinases such as Pim-1 and Pim-2, which are implicated in cancer progression and metastasis. Additionally, this compound has shown anti-inflammatory properties by modulating cytokine production and signaling pathways.

The therapeutic potential of ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate has been explored in preclinical studies. In vitro experiments have shown that it can effectively inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. In vivo studies using animal models have also demonstrated its efficacy in reducing tumor growth and improving survival rates. These findings suggest that this compound may have significant applications in cancer therapy.

Beyond cancer research, ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate has been investigated for its potential in treating other diseases. For example, it has shown promise in neurodegenerative disorders such as Alzheimer's disease by modulating key enzymes involved in amyloid-beta production and tau phosphorylation. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic properties of ethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5，4-c]pyridine-5-carboxylate have also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable absorption and distribution profiles with moderate bioavailability. However, further optimization may be required to enhance its pharmacokinetic properties for therapeutic use.

Toxicity studies have been conducted to evaluate the safety profile of ethyl 2-(1，3-benzothiazole-2-amido)-4H，5H，6H，7H-1，3-thiazolo[5，4-c]pyridine-5-carboxylate. These studies have shown that it exhibits low toxicity at therapeutic concentrations with no significant adverse effects observed in animal models. However，continued monitoring and comprehensive safety assessments are necessary as the compound progresses through clinical trials.

In conclusion，ethyl 2-(1，3-benzothiazole-2-amido)-4H，5H，6H，7H-1，3-thiazolo[5，4-c]pyridine-5-carboxylate (CAS No．922455－06－9) represents a promising compound with diverse biological activities and therapeutic potential．Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry．Ongoing research aims to optimize its properties for clinical applications while ensuring safety and efficacy．